Cas no 1354934-48-7 (2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354934-48-7
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• MDL: MFCD21334651
• CID: 5188988
• Update Time: 2025-05-21

2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one
• 4H-Imidazol-4-one, 2-amino-3,5-dihydro-5-phenyl-5-(2-thienylmethyl)-

• MDL： MFCD21334651
• Inchi： 1S/C14H13N3OS/c15-13-16-12(18)14(17-13,9-11-7-4-8-19-11)10-5-2-1-3-6-10/h1-8H,9H2,(H3,15,16,17,18)
• InChI Key： NFACQXRDNMIZQR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2)(CC2SC=CC=2)C(=O)N1

Additional information on 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one

2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS 1354934-48-7): A Comprehensive Overview

2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS 1354934-48-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique molecule combines an imidazolone core with phenyl and thiophene substituents, creating a versatile scaffold for drug discovery and functional materials development. Researchers are particularly interested in its potential as a bioactive intermediate due to the presence of both nitrogen and sulfur heteroatoms in its structure.

The molecular structure of 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one features several pharmacologically relevant motifs. The imidazol-4-one moiety is known to participate in hydrogen bonding interactions, while the thiophene ring contributes to electron-rich aromatic character. These structural features make it particularly valuable for designing small molecule inhibitors and receptor modulators, addressing current research trends in targeted therapies.

Recent studies highlight the compound's potential in neurological research, with particular interest in its ability to modulate specific neurotransmitter systems. The presence of both amino and carbonyl functional groups allows for diverse chemical modifications, making CAS 1354934-48-7 a valuable building block in medicinal chemistry. This aligns with current pharmaceutical industry demands for novel heterocyclic scaffolds that can address challenging biological targets.

From a synthetic chemistry perspective, 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one represents an interesting case study in multicomponent reactions. The compound's synthesis typically involves the condensation of appropriate phenyl, thiophene, and imidazole precursors, showcasing modern trends in atom-efficient synthesis. Researchers are exploring various green chemistry approaches to optimize its production, reflecting the growing importance of sustainable methodologies in chemical manufacturing.

The physicochemical properties of CAS 1354934-48-7 make it particularly suitable for drug formulation studies. Its moderate solubility profile and stability under physiological conditions have prompted investigations into its potential as a lead compound for various therapeutic areas. Current research focuses on its structure-activity relationships, with particular emphasis on how modifications to the thiophene or phenyl groups affect biological activity.

In materials science, the 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one structure has shown promise for developing organic electronic materials. The conjugated system formed by the thiophene and imidazolone rings suggests potential applications in organic semiconductors or photovoltaic materials, addressing current interests in renewable energy technologies. Researchers are examining its charge transport properties and optical characteristics for these applications.

The analytical characterization of CAS 1354934-48-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such complex heterocycles, supporting their development as research tools.

From a commercial perspective, 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one is primarily available as a research chemical for laboratory use. Suppliers typically offer it in various quantities, with purity levels ranging from 95% to 99%, catering to different research needs. The growing demand for specialty heterocycles in drug discovery has increased interest in this compound among pharmaceutical researchers and contract research organizations.

Safety considerations for handling CAS 1354934-48-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers are advised to use appropriate personal protective equipment and work in well-ventilated areas. The compound's material safety data sheet provides detailed handling instructions, reflecting the chemical industry's emphasis on responsible research practices.

Future research directions for 2-amino-5-phenyl-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one may explore its potential in catalysis or as a ligand in coordination chemistry. The presence of multiple heteroatoms suggests possible metal-binding capabilities, which could lead to applications in homogeneous catalysis or materials design. These possibilities align with current interests in developing multifunctional organic molecules for advanced applications.

In conclusion, CAS 1354934-48-7 represents an intriguing example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of structural features makes it valuable for both pharmaceutical research and materials science. As research continues to uncover new properties and applications for this compound, its importance in scientific investigations is likely to grow, particularly in areas addressing current challenges in healthcare and sustainable technology development.